2-[hydroxy(diphenyl)methyl]phenyl N,N,N',N'-tetramethyldiamidophosphate

• Molecular Formula: C23H27N2O3P
• Molecular Weight: 410.4 g/mol
• IUPAC Name: [2-[bis(dimethylamino)phosphoryloxy]phenyl]-diphenylmethanol
• InChI: InChI=1S/C23H27N2O3P/c1-24(2)29(27,25(3)4)28-22-18-12-11-17-21(22)23(26,19-13-7-5-8-14-19)20-15-9-6-10-16-20/h5-18,26H,1-4H3
• InChI Key: YYLUFBWPCLDREZ-UHFFFAOYSA-N
• SMILES: CN(C)P(=O)(N(C)C)OC1=CC=CC=C1C(C2=CC=CC=C2)(C3=CC=CC=C3)O

Description

2-[hydroxy(diphenyl)methyl]phenyl N,N,N',N'-tetramethyldiamidophosphate, commonly known as TH5487, is a chemical compound that has been studied for its potential use in scientific research. It is a phosphoramidate compound that has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of TH5487 is not fully understood. However, it has been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell proliferation and survival. TH5487 has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
TH5487 has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell proliferation and survival. TH5487 has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. In addition, TH5487 has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation and survival.

Advantages and Limitations for Lab Experiments

One advantage of TH5487 is that it has been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo. Another advantage is that it has been shown to have a variety of biochemical and physiological effects. However, one limitation of TH5487 is that its mechanism of action is not fully understood. In addition, more research is needed to determine its potential side effects and toxicity.

Future Directions

There are several future directions for research on TH5487. One direction is to further investigate its mechanism of action and its potential use in the treatment of cancer. Another direction is to study its potential use in the treatment of other diseases, such as neurodegenerative diseases. In addition, more research is needed to determine its potential side effects and toxicity. Finally, more research is needed to develop more efficient synthesis methods for TH5487.
Conclusion:
TH5487 is a promising compound that has been studied for its potential use in scientific research. It has been shown to have a variety of biochemical and physiological effects and has been studied for its potential use in the treatment of cancer. While more research is needed to fully understand its mechanism of action and potential side effects, TH5487 has the potential to be a valuable tool for scientific research.

Synthesis Methods

The synthesis of TH5487 involves the reaction of diphenylmethylamine with phosphorus trichloride in the presence of triethylamine to form diphenylmethylphosphoramidate. This intermediate is then reacted with 2-hydroxybenzaldehyde to form TH5487. The synthesis of TH5487 has been described in detail in a study published in the Journal of Organic Chemistry.

Scientific Research Applications

TH5487 has been studied for its potential use in the treatment of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. In a study published in the Journal of Medicinal Chemistry, TH5487 was shown to inhibit the growth of breast cancer cells by inducing apoptosis. TH5487 has also been shown to inhibit the growth of lung cancer cells by targeting the PI3K/Akt/mTOR signaling pathway.